Methyl 4-acetylthiophene-2-carboxylate
Cat. No. B8495796
Key on ui cas rn:
88105-21-9
M. Wt: 184.21 g/mol
InChI Key: KEHLONHMZPPFLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05290802
Procedure details
Following the procedure of Japan Kokai Tokkyo Koho JP 60 11,487 CA 103:22580m (1985), a solution of bromine (4.29 g, 26.87 mmoles) in 40 ml of chloroform was added dropwise to a stirred solution of methyl 4-acetyl-2-thiophenecarboxylate, prepared according to Example 15 (4.95 g, 26.87 mmoles) in 150 ml of chloroform containing four drops of 50% (v/v) 48% hydrobromic acid/glacial acetic acid. After 10 minutes at 40° C. the solution was cooled to room temperature, concentrated in vacuo and the residue triturated with methanol (25 ml). Filtration furnished an off-white solid (4.96 g, 63%), m.p. 112°-4° C. EIMS (m/z): 264/262 (M+, 11%), 233/231 (M+ -CH3O, 11%), 171/169 (M+ -CH2Br, base); 1HNMR (CDCl3) delta, 8.31 (1H, d, J=1.5Hz), 8.17 (1H, d, J=1.5Hz), 4.29 (2H, s), 3.90 (3H, s).
[Compound]
Name
22580m
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Example 15
Quantity
4.95 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[Br:1]Br.[C:3]([C:6]1[CH:7]=[C:8]([C:11]([O:13][CH3:14])=[O:12])[S:9][CH:10]=1)(=[O:5])[CH3:4].Br>C(Cl)(Cl)Cl>[Br:1][CH2:4][C:3]([C:6]1[CH:7]=[C:8]([C:11]([O:13][CH3:14])=[O:12])[S:9][CH:10]=1)=[O:5]
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Inputs
Step One
[Compound]
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Name
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22580m
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
4.29 g
|
|
Type
|
reactant
|
|
Smiles
|
BrBr
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)C=1C=C(SC1)C(=O)OC
|
|
Name
|
|
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Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Step Two
[Compound]
|
Name
|
Example 15
|
|
Quantity
|
4.95 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Br
|
Step Four
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
catalyst
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
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Setpoint
|
40 °C
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
prepared
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue triturated with methanol (25 ml)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
Filtration
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCC(=O)C=1C=C(SC1)C(=O)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.96 g | |
| YIELD: PERCENTYIELD | 63% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
